Cas no 1251694-75-3 (2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide)

2-{[2-Methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide is a specialized organic compound featuring a pyrimidine core substituted with a pyridinyl group and a methyl group, linked via a sulfanyl bridge to an acetamide moiety bearing a trifluoromethylphenyl substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyrimidine-pyridine system may facilitate binding interactions with target proteins. The compound's modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its synthetic route typically involves selective functionalization steps to ensure high purity and yield.
2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide structure
1251694-75-3 structure
Product Name:2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
CAS No:1251694-75-3
MF:C19H15F3N4OS
MW:404.408812761307
CID:5397245
Update Time:2025-06-08

2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-Methyl-6-(2-pyridinyl)-4-pyrimidinyl]thio]-N-[2-(trifluoromethyl)phenyl]acetamide
    • 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
    • Inchi: 1S/C19H15F3N4OS/c1-12-24-16(15-8-4-5-9-23-15)10-18(25-12)28-11-17(27)26-14-7-3-2-6-13(14)19(20,21)22/h2-10H,11H2,1H3,(H,26,27)
    • InChI Key: DLZAMIOCNVBWKY-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1C=C(C2=NC=CC=C2)N=C(C)N=1

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 579.1±50.0 °C(Predicted)
  • pka: 12.01±0.70(Predicted)

2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide Pricemore >>

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Additional information on 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide

Comprehensive Analysis of 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 1251694-75-3)

The compound 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 1251694-75-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core linked to a trifluoromethylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors like 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide has surged due to their applicability in targeted therapies. The compound's sulfanyl and acetamide functionalities contribute to its binding affinity and selectivity, making it a subject of interest in drug discovery. With the rise of precision medicine, such molecules are increasingly being explored for their potential to address unmet medical needs.

The synthesis of CAS No. 1251694-75-3 involves multi-step organic reactions, including heterocyclic coupling and sulfanylation processes. Its pyridine and pyrimidine moieties are key structural features that enhance its stability and bioavailability. These characteristics align with the growing trend of developing bioactive compounds with improved pharmacokinetic profiles. As the pharmaceutical industry shifts toward fragment-based drug design, this compound serves as a valuable scaffold for further optimization.

Beyond pharmaceuticals, 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide has potential applications in agrochemical research. Its structural motifs are similar to those found in herbicides and fungicides, prompting investigations into its efficacy as a crop protection agent. The trifluoromethyl group, in particular, is known for enhancing the bioactivity of agrochemicals, making this compound a compelling candidate for further study.

From an analytical perspective, the characterization of CAS No. 1251694-75-3 relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's molecular weight and solubility properties are also well-documented, facilitating its use in various experimental settings.

Given the increasing focus on sustainable chemistry, researchers are exploring greener synthetic routes for 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide. Efforts to minimize waste and reduce energy consumption align with global initiatives like the Green Chemistry Principles. This compound's versatility and adaptability make it a prime example of how innovation can drive sustainability in chemical research.

In conclusion, 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 1251694-75-3) represents a fascinating intersection of chemistry, biology, and materials science. Its potential applications in drug discovery and agrochemical development, coupled with its unique structural features, position it as a compound of significant scientific and industrial interest. As research progresses, this molecule may unlock new possibilities in therapeutic interventions and sustainable agriculture.

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